molecular formula C15H17F2N3O B2935368 N-(2,6-difluorobenzyl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)propanamide CAS No. 1286696-59-0

N-(2,6-difluorobenzyl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)propanamide

Cat. No. B2935368
CAS RN: 1286696-59-0
M. Wt: 293.318
InChI Key: HXMUEMKWMHTRDV-UHFFFAOYSA-N
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Description

N-(2,6-difluorobenzyl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)propanamide, also known as DFP-10825, is a small molecule inhibitor that has been developed for the treatment of various diseases, including cancer and inflammation. In recent years, DFP-10825 has gained significant attention from the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Supramolecular Chemistry and Ligand Design

  • Complexes of palladium(II) chloride with pyrazol-1-ylpropanamide (PPA) and related ligands demonstrate the versatility of these ligands in forming supramolecular hydrogen-bonded chains and cyclic dimers, highlighting their potential in designing new supramolecular architectures (Palombo et al., 2019).

Photophysical Properties

  • The synthesis and characterization of new thiazolothiazole fluorophores exhibiting strong fluorescence and reversible electrochromism suggest applications in optoelectronics and electron transfer sensing, pointing towards the utility of pyrazole derivatives in developing multifunctional materials (Woodward et al., 2017).

Catalytic Activities

  • Pyrazolin-4-ylidenes, derived from pyrazole, used in palladium(II) complexes, show promising catalytic activity in aqueous Suzuki−Miyaura coupling, underscoring the role of pyrazole derivatives in catalysis and potentially green chemistry applications (Han et al., 2007).

Corrosion Inhibition

  • Schiff bases derived from pyrazole compounds exhibit good corrosion inhibition on mild steel in acidic solutions, indicating their potential in materials protection and engineering applications (Al-amiery et al., 2014).

properties

IUPAC Name

N-[(2,6-difluorophenyl)methyl]-3-(3,5-dimethyl-1H-pyrazol-4-yl)propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H17F2N3O/c1-9-11(10(2)20-19-9)6-7-15(21)18-8-12-13(16)4-3-5-14(12)17/h3-5H,6-8H2,1-2H3,(H,18,21)(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HXMUEMKWMHTRDV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NN1)C)CCC(=O)NCC2=C(C=CC=C2F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H17F2N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

293.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2,6-difluorobenzyl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)propanamide

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